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Compound of Interest

Compound Name: VEGFR-2-IN-44

Cat. No.: B160859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation, storage,

and handling of stock solutions of VEGFR-2-IN-44, a selective inhibitor of the Vascular

Endothelial Growth Factor Receptor 2 (VEGFR-2). Adherence to these guidelines is crucial for

ensuring the compound's stability, activity, and the reproducibility of experimental results.

Introduction to VEGFR-2-IN-44
VEGFR-2-IN-44 is a small molecule inhibitor that selectively targets the kinase activity of

VEGFR-2 (also known as KDR or Flk-1).[1][2] VEGFR-2 is a key mediator of angiogenesis, the

physiological process involving the formation of new blood vessels from pre-existing ones. By

inhibiting VEGFR-2, VEGFR-2-IN-44 can block the downstream signaling pathways that lead to

endothelial cell proliferation, migration, and survival, which are critical for tumor growth and

metastasis.[3]

Physicochemical and Solubility Data
Accurate preparation of stock solutions begins with a clear understanding of the compound's

properties. The following table summarizes the key physicochemical and solubility data for

VEGFR-2-IN-44.
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Property Value Source

Molecular Weight 343.22 g/mol [2]

CAS Number 288144-20-7 [2]

Appearance Solid [4]

Primary Solvent Dimethyl sulfoxide (DMSO) [2]

Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of VEGFR-2-IN-44 in DMSO,

a common starting concentration for many in vitro and in vivo studies.

Materials:

VEGFR-2-IN-44 solid powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber, or light-protecting microcentrifuge tubes

Vortex mixer

Pipettes and sterile filter tips

Protocol:

Equilibrate: Allow the vial containing the solid VEGFR-2-IN-44 to reach room temperature

before opening to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of VEGFR-2-IN-44. To prepare 1 mL of a 10

mM stock solution, you will need 3.43 mg of the compound.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )
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Mass = 10 mmol/L x 0.001 L x 343.22 g/mol = 3.43 mg

Dissolution: Add the appropriate volume of DMSO to the weighed VEGFR-2-IN-44. For a 10

mM solution, add 1 mL of DMSO to 3.43 mg of the compound.

Mixing: Tightly cap the vial and vortex thoroughly to ensure complete dissolution. If

necessary, gentle warming in a 37°C water bath or brief sonication can aid in dissolving the

compound. Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-protecting microcentrifuge tubes. This minimizes the number of freeze-thaw cycles and

protects the compound from degradation.

Storage and Stability
Proper storage is critical to maintain the integrity and activity of VEGFR-2-IN-44 stock

solutions.

Form
Storage
Temperature

Duration Notes Source

Solid Powder -20°C 3 years
Store in a dry,

dark place.
[2]

DMSO Stock

Solution
-80°C 6 months

Recommended

for long-term

storage. Avoid

repeated freeze-

thaw cycles.

[2]

DMSO Stock

Solution
-20°C 1 month

Suitable for

short-term

storage.

[2]

Preparation of Working Solutions
For most biological experiments, the concentrated DMSO stock solution needs to be further

diluted to a final working concentration in an aqueous buffer or cell culture medium.
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Key Considerations:

Precipitation: Small molecule inhibitors dissolved in DMSO may precipitate when diluted into

aqueous solutions. To minimize this, it is recommended to make serial dilutions in DMSO first

before adding the final diluted sample to your aqueous medium.

Vehicle Control: Always include a vehicle control in your experiments. This control should

contain the same final concentration of DMSO as the experimental samples to account for

any effects of the solvent on the biological system.[5]

Final DMSO Concentration: The final concentration of DMSO in cell-based assays should be

kept low, typically below 0.5%, as higher concentrations can be cytotoxic.[5]

Example Protocol for Preparing a 10 µM Working Solution:

From your 10 mM stock solution of VEGFR-2-IN-44 in DMSO, prepare an intermediate

dilution (e.g., 1 mM) in DMSO.

Add 1 µL of the 1 mM intermediate dilution to 99 µL of your final aqueous buffer or cell

culture medium. This will result in a 10 µM working solution with a final DMSO concentration

of 1%. Adjust the dilution scheme as necessary to achieve a lower final DMSO

concentration.

VEGFR-2 Signaling Pathway
VEGFR-2-IN-44 exerts its effects by inhibiting the VEGFR-2 signaling cascade. Understanding

this pathway is essential for designing and interpreting experiments using this inhibitor. Upon

binding of its ligand, primarily VEGF-A, VEGFR-2 dimerizes and autophosphorylates specific

tyrosine residues in its intracellular domain. This phosphorylation creates docking sites for

various signaling proteins, initiating multiple downstream pathways that collectively promote

angiogenesis.
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Caption: Simplified VEGFR-2 signaling pathway and the point of inhibition by VEGFR-2-IN-44.
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Experimental Workflow for Stock Solution
Preparation
The following diagram illustrates the general workflow for preparing VEGFR-2-IN-44 stock and

working solutions.
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Caption: Workflow for the preparation of VEGFR-2-IN-44 stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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